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Compound of Interest

Compound Name: 9,9-Dimethyl-9,10-dihydroacridine

Cat. No.: B1200822 Get Quote

This guide provides immediate, essential safety and logistical information for the handling of

9,9-Dimethyl-9,10-dihydroacridine (CAS No. 6267-02-3). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 9,9-Dimethyl-9,10-dihydroacridine
is presented below.
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Property Value

Molecular Formula C15H15N

Molar Mass 209.29 g/mol [1][2]

Appearance
Colorless or light yellow crystal; white to almost

white powder.[1]

Melting Point 120-126°C[1][3]

Boiling Point 155°C at 1 mmHg[1]

Solubility

Soluble in acetone, benzene, chloroform,

carbon disulfide, and ethanol.[1] Insoluble in

water.[1]

Flash Point 162.3°C[1]

Vapor Pressure 0.000147 mmHg at 25°C[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 9,9-Dimethyl-9,10-
dihydroacridine to minimize exposure and ensure personal safety.[4]
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Protection Type Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[4] A face shield may be necessary for

splash protection.[5]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[4] Chemical-resistant gloves (e.g.,

nitrile rubber) should be worn.[4][6] Ensure

gloves have long cuffs to cover the wrist and

forearm.[5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[4] For

situations with potential for aerosol or dust

generation, an N-95 or N-100 particle mask is

recommended.[5][7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 9,9-Dimethyl-9,10-dihydroacridine is crucial for safety.

Preparation:

Ensure a well-ventilated handling area, such as a chemical fume hood.[4]

Assemble all necessary PPE and have it readily available.

Locate the nearest safety shower and eyewash station.

Have spill containment materials accessible.

Handling:

Avoid the formation of dust and aerosols.[4]

Prevent contact with skin and eyes.[4]
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Do not breathe mist, gas, or vapors.[4]

Use spark-proof tools and explosion-proof equipment if necessary.[4]

Storage:

Store in a tightly closed container.[4]

Keep in a cool, dry, and well-ventilated place.[4]

Store in an inert atmosphere and keep in a dark place at room temperature.[8]

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Action

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.[4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Inhalation
Move the individual to fresh air. If breathing is

difficult, give oxygen. Consult a physician.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[4]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[4] Wear self-

contained breathing apparatus for firefighting if

necessary.[4]

Accidental Release

Evacuate personnel to a safe area. Wear

chemical-impermeable gloves and other

appropriate PPE.[4] Prevent further leakage if

safe to do so.[4] Collect spillage for disposal,

avoiding dust formation.[4]

Disposal Plan
Proper disposal of 9,9-Dimethyl-9,10-dihydroacridine and its containers is essential to

prevent environmental contamination.

Chemical Disposal: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[4] Do not discharge into sewer systems

or contaminate water, foodstuffs, feed, or seed.[4]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[4] Alternatively, puncture the packaging to render it unusable and

dispose of it in a sanitary landfill.[4] Combustible packaging materials may be incinerated.[4]
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Safe Handling Workflow
Caption: Workflow for the safe handling of 9,9-Dimethyl-9,10-dihydroacridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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